RHAMNOLIPIDBIOSURFACTANT

Specification

• CAS No.: 147858-26-2
• Molecular Formula: C9H7FN2
• Molecular Weight: 0

Introduction

Chemical Structure and Composition

Rhamnolipid biosurfactant is primarily a crystalline acid composed of β-hydroxy fatty acid connected by the carboxyl end to rhamnose sugar molecules. The technical grade active ingredient (TGAI) exists as a transparent liquid with a light to dark amber tint and a mild, sweet soapy odor.

The molecular architecture of rhamnolipids consists of two primary forms:

• Mono-rhamnolipid (R1): Contains a single rhamnose ring attached to a fatty acid tail. Chemically, it is decanoic acid, 3-[(6-deoxy-α-L-mannopyranosyl)oxy]-,1-(carboxymethyl) octyl ester (CAS No. 37134-61-5).

• Di-rhamnolipid (R2): Features two rhamnose rings connected to a fatty acid tail. Its chemical name is decanoic acid, 3-[[6-deoxy-2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-mannopyranosyl]oxy]-,1-(carboxymethyl) octyl ester (CAS No. 4348-76-9).

Thin Layer Chromatography (TLC) analysis of rhamnolipids produced by Pseudomonas aeruginosa reveals three distinct spots with different retention factor (Rf) values: the first major spot (Rf = 0.69) representing mono-rhamnolipid, while the second (Rf = 0.43) and third (Rf = 0.40) spots confirming the presence of di-rhamnolipids. The molecular structure can be further validated through Fourier-Transform Infrared Spectroscopy (FTIR), which typically indicates the presence of hydrophobic chains comprising lipids, sugars, and hydrophilic glycolipid components.

The presence of the rhamnolipid biosynthetic pathway in producing microorganisms can be confirmed through polymerase chain reaction (PCR) detection of the rhlAB gene, which encodes enzymes essential for rhamnolipid synthesis. The DNA product detected is typically 777 bp in thermophilic isolates when the primers rhlABF and rhlABR are used.

Microbial Production and Optimization

Producer Microorganisms

While Pseudomonas aeruginosa remains the predominant producer of rhamnolipids, several other bacterial species have been identified with production capabilities:

• Pseudomonas chlororaphis

• Pseudomonas plantarii

• Pseudomonas putida

• Pseudomonas fluorescens

• Geobacillus stearothermophilus

The thermophilic strain Geobacillus stearothermophilus HA-2, isolated from the volcanic and arid region of Uhud mountain in Madinah, Saudi Arabia, has demonstrated promising rhamnolipid production capabilities, particularly when utilizing waste materials as substrates.

Production Methods

Rhamnolipid biosurfactants can be produced through several fermentation approaches:

• Submerged Fermentation: The conventional method where bacteria grow in liquid media containing various carbon and nitrogen sources under controlled conditions.

• Solid-State Fermentation (SSF): An alternative approach that involves growing microorganisms on solid substrates, often utilizing agro-industrial residues as the growth medium.

Table 1: Comparison of Production Parameters between Submerged and Solid-State Fermentation

Parameter	Submerged Fermentation	Solid-State Fermentation
Media state	Liquid	Solid
Water content	High	Low to moderate
Typical yield	0.82-2.65 g/L	Up to 19.68 g/kg dry substrate
Substrate examples	Sodium citrate, waste oils	Agro-industrial residues
Advantages	Better process control	Lower costs, utilization of wastes
Limitations	Higher costs	Harder to scale up

Optimization Parameters

The production of rhamnolipid biosurfactant can be significantly enhanced through optimization of various parameters. Statistical approaches such as Plackett-Burman design and Response Surface Methodology (RSM) have been employed to identify optimal conditions.

Table 2: Optimized Parameters for Rhamnolipid Production

Parameter	Optimal Condition	Effect on Production
Carbon source	Potato peel/Waste sunflower frying oil/Sucrose	68.8% emulsification activity
Nitrogen source	Yeast extract	60% emulsification activity
pH	7-9	56.6% emulsification at pH 9
Temperature	30-50°C	72% emulsification at 50°C
Incubation time	48 hours - 5 days	572.4 mg/L at 5 days
C/N ratio	Strain-dependent	Significant impact on yield

Under optimized conditions, the biosurfactant yield can increase dramatically. For instance, Pseudomonas aeruginosa PBS demonstrated a more than threefold increase in rhamnolipid production (from 0.82 g/L to 2.65 g/L) when grown in minimal salt medium (pH 7) containing 2.17% sodium citrate as carbon source and 0.5% yeast extract as nitrogen source, with incubation at 30°C and 150 rpm for 48 hours.

Physical and Chemical Properties

Rhamnolipid biosurfactants exhibit exceptional physicochemical properties that contribute to their effectiveness in various applications.

Surface Activity

One of the most significant properties of rhamnolipid biosurfactants is their ability to dramatically reduce surface and interfacial tensions. The produced biosurfactant solution can lower the surface tension of water from approximately 71-72 mN/m to values between 23-32 mN/m. This reduction in surface tension facilitates the dispersion of hydrophobic substances in aqueous solutions by increasing their solubility and reducing interfacial tension between immiscible liquids.

Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) represents the concentration at which surfactant molecules aggregate to form micelles. For rhamnolipid biosurfactants, the CMC varies depending on composition and purity:

• 150 mg/L with surface tension of 30 mN/m at CMC for rhamnolipids from thermophilic bacteria

• 70 mg/L for rhamnolipids produced through solid-state fermentation

• 55 mg/L with surface tension of 35.9 mN/m at CMC for rhamnolipids from Geobacillus thermodenitrificans ME63

A lower CMC value indicates greater efficiency, as less surfactant is required to achieve the desired surface-active effects.

Emulsification Capacity

Rhamnolipid biosurfactants demonstrate excellent emulsification capabilities, with emulsification indices ranging from 50-72% depending on the production conditions and the substances being emulsified. These emulsification properties remain stable across a wide range of environmental conditions.

Stability

A remarkable characteristic of rhamnolipid biosurfactants is their stability under extreme conditions:

• Temperature stability: Maintains activity between 4-100°C

• pH stability: Effective across pH range of 4-10

• Salt tolerance: Maintains activity in the presence of NaCl at various concentrations

This exceptional stability makes rhamnolipids suitable for applications in harsh environments where chemical surfactants might degrade or lose effectiveness.

Biological Activities

Antimicrobial Properties

Rhamnolipid biosurfactants exhibit significant antimicrobial activity against a range of human and plant pathogenic microorganisms. This antimicrobial action results from the interaction of biosurfactants with membrane phospholipids, leading to changes in membrane permeability and altered biological functions.

Table 3: Antimicrobial Activity of Rhamnolipid Biosurfactant

Target Microorganism	Type	Effectiveness	Mechanism
Pseudomonas aeruginosa	Bacterium	High	Membrane disruption
Escherichia coli	Bacterium	High	Membrane disruption
Bacillus cereus	Bacterium	High	Membrane disruption
Staphylococcus aureus	Bacterium	High	Membrane disruption
Aspergillus niger	Fungus	High	Membrane disruption
Alternaria alternata	Fungus	High	Membrane disruption
Fusarium solani	Fungus	High	Membrane disruption
Penicillium species	Fungus	High	Membrane disruption

Antioxidant Activity

Research has demonstrated that rhamnolipid biosurfactants possess significant antioxidant properties. The DPPH (2,2-diphenyl-1-picrylhydrazyl) scavenging activity of rhamnolipid biosurfactants increases with concentration, reaching up to 90.4% antioxidant activity under optimal conditions. This antioxidant capacity enhances the potential applications of rhamnolipids in pharmaceutical, cosmetic, and food industries.

Plant Growth Promotion

Rhamnolipid biosurfactants have demonstrated plant growth-promoting effects, particularly at lower concentrations. Studies with wheat (Triticum aestivum) showed that a 2-5% concentration of rhamnolipid biosurfactant significantly improved plant growth parameters. The enhancement is attributed to:

• Improved membrane permeability, increasing nutrient diffusion

• Enhanced resistance to pathogenic microbes

• Possible modulation of soil microbial communities beneficial to plant growth

Industrial and Environmental Applications

Oil Recovery and Bioremediation

Rhamnolipid biosurfactants have proven highly effective in oil recovery and bioremediation applications. They can facilitate the dispersion and biodegradation of hydrophobic contaminants through several mechanisms:

• Reduction of surface and interfacial tensions

• Enhanced solubilization of hydrophobic compounds

• Stimulation of microbial activity for biodegradation

• Emulsification of oil and hydrocarbons

A comparative study demonstrated that rhamnolipid biosurfactants are more efficient than widely used chemical dispersants (Corexit 9500 and Slickgone NS) in stimulating oil biodegradation in natural seawater. In laboratory sand-pack column tests, rhamnolipid application resulted in 56.18 ± 1.59% additional oil recovery.

Agricultural Applications

The biological properties of rhamnolipids make them valuable in agricultural settings:

• Plant Disease Control: Antimicrobial activity against plant pathogens offers potential for biological control of plant diseases.

• Plant Growth Enhancement: At appropriate concentrations, rhamnolipids promote seed germination and plant growth.

• Sustainable Agriculture: As biodegradable compounds with low environmental impact, rhamnolipids align with sustainable agricultural practices.

Other Industrial Applications

The versatility of rhamnolipid biosurfactants extends to numerous other industries:

• Food Industry: As emulsifiers and texture modifiers in food formulations

• Cosmetics Industry: Components in personal care products due to their mildness and biodegradability

• Pharmaceutical Industry: Potential delivery systems for drugs due to their biocompatibility

• Detergents and Cleaning Products: Environmentally friendly alternatives to chemical surfactants

Future Perspectives and Challenges

The future of rhamnolipid biosurfactants appears promising, with several key directions for advancement:

Production Optimization and Scale-up

Current challenges in rhamnolipid production include relatively low yields and high production costs. Future research should focus on:

• Development of efficient and economical large-scale production methods

• Exploitation of alternative, non-pathogenic producer strains

• Utilization of more cost-effective renewable substrates, particularly agricultural and industrial wastes

Computational Models for Application Optimization

Emerging computational approaches are being developed to predict rhamnolipid characteristics and solubilization efficiency based on production parameters and intended applications. These models, with robust R² values between 0.581-0.997, could streamline the selection process for identifying biosurfactants optimally suited for specific applications.

Specialized Applications

The unique properties of rhamnolipids position them for expanded applications in specialized fields:

• Nanomaterials: As stabilizing agents in nanoparticle synthesis

• Medical Applications: As antimicrobial agents or drug delivery vehicles

• Agricultural Biotechnology: As alternatives to chemical pesticides and growth promoters

Regulatory and Market Acceptance

For widespread adoption, further progress is needed in:

• Regulatory approvals across different sectors and regions

• Consumer awareness and acceptance of bio-based alternatives

• Cost-competitive production compared to established chemical surfactants